Cas no 442666-98-0 (Anguizole)
Anguizole structure
Product Name:Anguizole
CAS No:442666-98-0
MF:C17H11ClF2N4O2S
MW:408.809647798538
CID:828941
PubChem ID:1046082
Update Time:2025-04-19
Anguizole Chemical and Physical Properties
Names and Identifiers
-
- 7-(Chlorodifluoromethyl)-5-(2-furanyl)-N-(2-thienylmethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide
- Anguizole
- 7-(chlorodifluoromethyl)-5-(furan-2-yl)-N-(thiophen-2-ylmethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide
- 7-[chloro(difluoro)methyl]-5-(furan-2-yl)-N-(thiophen-2-ylmethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide
- 7-[chloro(difluoro)methyl]-5-furan-2-yl-N-(thiophen-2-ylmethyl)pyrazolo[1,5-a]pyrimidine-2 carboxamide
- CHEMBL2170006
- NCGC00379046-01
- DTXSID30359937
- BCP21132
- AKOS025149511
- F84511
- CS-0558
- Anguizole,CAS:442666-98-0
- SCHEMBL14366829
- GLXC-04352
- 442666-98-0
- MS-27033
- DB-213380
- GBNREAYNZPJROB-UHFFFAOYSA-N
- 7-[chloro(difluoro)methyl]-5-(2-furyl)-N-(2-thienylmethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide
- HY-13321
-
- MDL: MFCD03308216
- Inchi: 1S/C17H11ClF2N4O2S/c18-17(19,20)14-7-11(13-4-1-5-26-13)22-15-8-12(23-24(14)15)16(25)21-9-10-3-2-6-27-10/h1-8H,9H2,(H,21,25)
- InChI Key: GBNREAYNZPJROB-UHFFFAOYSA-N
- SMILES: ClC(C1=CC(C2=CC=CO2)=NC2=CC(C(NCC3=CC=CS3)=O)=NN21)(F)F
Computed Properties
- Exact Mass: 408.0259308g/mol
- Monoisotopic Mass: 408.0259308g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 561
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 101Ų
Experimental Properties
- Density: 1.59
Anguizole Security Information
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Anguizole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-13321-10mM*1mLinDMSO |
Anguizole |
442666-98-0 | 99.48% | 10mM*1mLinDMSO |
¥1104 | 2022-05-18 | |
| MedChemExpress | HY-13321-5mg |
Anguizole |
442666-98-0 | 99.53% | 5mg |
¥1004 | 2025-04-16 | |
| MedChemExpress | HY-13321-10mg |
Anguizole |
442666-98-0 | 99.53% | 10mg |
¥1674 | 2025-04-16 | |
| MedChemExpress | HY-13321-50mg |
Anguizole |
442666-98-0 | 99.53% | 50mg |
¥5440 | 2025-04-16 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A125991-5mg |
Anguizole |
442666-98-0 | ≥98% | 5mg |
¥811.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A125991-10mg |
Anguizole |
442666-98-0 | ≥98% | 10mg |
¥1353.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A125991-50mg |
Anguizole |
442666-98-0 | ≥98% | 50mg |
¥5210.90 | 2023-09-04 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A879019-5mg |
Anguizole |
442666-98-0 | ≥99% | 5mg |
¥753.30 | 2022-09-03 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A879019-10mg |
Anguizole |
442666-98-0 | ≥99% | 10mg |
¥1,256.40 | 2022-09-03 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R022521-10mg |
Anguizole,98% |
442666-98-0 | 98% | 10mg |
¥2698 | 2024-05-23 |
Anguizole Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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